Carbamic acid, N,N-bis(2-oxoethyl)-, 1,1-dimethylethyl ester

• CAS No.: 103898-12-0
• Molecular Formula: C9H15NO4
• Molecular Weight: 201.22 g/mol
• IUPAC Name: tert-butyl N,N-bis(2-oxoethyl)carbamate
• InChI: InChI=1S/C9H15NO4/c1-9(2,3)14-8(13)10(4-6-11)5-7-12/h6-7H,4-5H2,1-3H3
• InChI Key: XSAUPJILWUFVRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(CC=O)CC=O

Description

Carbamic acid, N,N-bis(2-oxoethyl)-, 1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C9H15NO4 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium periodate (20.31 g, 94.96 mmol) in H2O (118 mL) was added to a cooled solution of 3,4-dihydroxy-pyrrolidine-1-carboxylic acid tert-butyl ester (19.3 g, 94.6 mmol) in THF (158 mL) over a 30 minute period. The resulting white suspension was allowed to stir at room temperature for 3 h. The suspension was filtered and the filtrate concentrated under vacuum to remove the THF. The resulting aqueous solution was used directly in the next reaction.